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Compound of Interest

Compound Name:
5-Chloro-2,4-

dihydroxybenzaldehyde

Cat. No.: B189936 Get Quote

An In-depth Technical Guide to 5-Chloro-2,4-
dihydroxybenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 5-Chloro-2,4-
dihydroxybenzaldehyde, a versatile intermediate compound with significant applications in

pharmaceutical development, agrochemical synthesis, and various research fields.

Molecular Structure and Formula
5-Chloro-2,4-dihydroxybenzaldehyde is an organic compound characterized by a

benzaldehyde core structure substituted with two hydroxyl (-OH) groups at positions 2 and 4,

and a chlorine (-Cl) atom at position 5.[1] Its chemical structure gives rise to its reactivity and

utility as a building block in organic synthesis.[1]

The molecular formula of the compound is C₇H₅ClO₃.[1][2][3][4][5]

Below is a diagram illustrating the logical relationship of the functional groups that constitute

the 5-Chloro-2,4-dihydroxybenzaldehyde molecule.
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Caption: Logical structure of 5-Chloro-2,4-dihydroxybenzaldehyde.

Chemical and Physical Properties
A summary of the key quantitative data for 5-Chloro-2,4-dihydroxybenzaldehyde is

presented in the table below for easy reference and comparison.
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Property Value Reference(s)

CAS Number 131088-02-3 [1][2][3]

Molecular Formula C₇H₅ClO₃ [1][2][3][4][5]

Molecular Weight 172.57 g/mol [2][3]

Appearance Off-white crystal powder [2]

Melting Point 163-164 °C [3]

Boiling Point (Predicted) 332.8±22.0 °C [3]

Purity ≥ 95-99% (HPLC) [2]

IUPAC Name
5-chloro-2,4-

dihydroxybenzaldehyde
[1][4]

InChI
1S/C7H5ClO3/c8-5-1-4(3-

9)6(10)2-7(5)11/h1-3,10-11H
[1][4]

InChIKey
IPOSHVWRFQTHGK-

UHFFFAOYSA-N
[1][4]

Canonical SMILES C1=C(C(=CC(=C1Cl)O)O)C=O [1][4][6]

Experimental Protocols
Synthesis of 5-Chloro-2,4-dihydroxybenzaldehyde from 2,4-dihydroxybenzaldehyde

This section details a general procedure for the synthesis of 5-Chloro-2,4-
dihydroxybenzaldehyde.

Materials:

2,4-dihydroxybenzaldehyde (starting material)

Sulfonyl chloride

Ether (solvent)
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Ice water

Water

Saturated saline solution

Anhydrous sodium sulfate

Silica gel for column chromatography

Petroleum ether (eluent)

Ethyl acetate (eluent)

Procedure:

Dissolve 2,4-dihydroxybenzaldehyde (20 g, 144.92 mmol) in ether (500 mL) in a reaction

vessel under argon protection.[3][7]

Cool the solution to 0 °C using an ice bath.[3][7]

Slowly add sulfonyl chloride (14 mL, 171.2 mmol) dropwise to the cooled solution.[3][7]

After the addition is complete, allow the reaction mixture to warm to room temperature and

continue stirring for 30 minutes.[3][7]

Pour the reaction mixture into ice water to separate the organic layer.[3][7]

Wash the organic layer sequentially with water and saturated saline solution.[3][7]

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.[3][7]

Purify the crude product by silica gel column chromatography using a mixture of petroleum

ether and ethyl acetate (90:10) as the eluent.[3][7]

The final product is obtained as an off-white solid. The reported yield is 6.7 g (26%), with a

purity of 97% as determined by LC/MS.[3][7]
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Characterization Data:

ESI-MS: m/z 170.9 [M-H]⁻.[3][7]

¹H NMR (DMSO-d6, 400 MHz): δ 11.39 (1H, s), 10.87 (1H, s), 9.98 (1H, s), 7.0 (1H, s), 6.58

(1H, s).[3][7]

The following diagram outlines the general workflow for the synthesis and purification of 5-
Chloro-2,4-dihydroxybenzaldehyde.
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1. Reaction Setup:
2,4-dihydroxybenzaldehyde in Ether

(0°C, Argon)

2. Addition:
Slow dropwise addition of

Sulfonyl Chloride

3. Reaction:
Warm to Room Temperature

Stir for 30 mins

4. Quenching & Extraction:
Pour into Ice Water

Separate Organic Layer

5. Washing:
Wash with Water and

Saturated Saline

6. Drying & Concentration:
Dry with Na2SO4

Concentrate under reduced pressure

7. Purification:
Silica Gel Column Chromatography

(Petroleum Ether/Ethyl Acetate)

Final Product:
5-Chloro-2,4-dihydroxybenzaldehyde

(Off-white solid)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-Chloro-2,4-dihydroxybenzaldehyde.
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Applications and Research Interest
5-Chloro-2,4-dihydroxybenzaldehyde is a valuable intermediate in several industrial and

research applications due to its unique chemical structure.

Pharmaceutical Development: It serves as a crucial building block in the synthesis of various

pharmaceuticals, particularly in the development of novel anti-inflammatory and antimicrobial

agents.[2] Its structure allows for modifications that can lead to the creation of more complex

and potent bioactive molecules.[2]

Agrochemical Industry: The compound is utilized in the synthesis of herbicides and

fungicides.[2] Its properties enable the modification of existing chemical frameworks to

enhance the efficacy and specificity of agricultural products.[2]

Organic Synthesis: In a broader context, it is a versatile reagent and building block for

creating more complex organic molecules, which can improve the efficiency of chemical

reactions.[2]

Biochemical Research: It is employed in studies related to enzyme inhibition and metabolic

pathways, which can provide insights into biological processes and identify potential

therapeutic targets.[2]

Analytical Chemistry: The compound can be used as a reagent in analytical methods to help

researchers detect and quantify specific substances within complex mixtures.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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